Cas no 96623-75-5 (1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-)

1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- is a fluorinated nitrophenyl-substituted pyrrole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrrole core with a 2-fluoro-5-nitrophenyl substituent, offering reactivity for further functionalization. The presence of both fluorine and nitro groups enhances its utility as an intermediate in the synthesis of bioactive compounds, particularly in the development of heterocyclic scaffolds. The electron-withdrawing properties of the nitro group and the fluorine atom may influence its binding affinity in medicinal chemistry applications. This compound is typically handled under controlled conditions due to its potential sensitivity. Its purity and stability are critical for reproducible results in synthetic workflows.
1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- structure
96623-75-5 structure
Product Name:1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-
CAS No:96623-75-5
MF:C10H7FN2O2
MW:206.173185586929
MDL:MFCD02180646
CID:800469
PubChem ID:2781127
Update Time:2025-06-07

1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-
    • 1-(2-FLUORO-5-NITROPHENYL)-1H-PYRROLE
    • SB62763
    • MFCD02180646
    • 96623-75-5
    • AKOS008961678
    • CS-0325581
    • SCHEMBL1744862
    • DTXSID40381744
    • QOIPFOMYLGXYDR-UHFFFAOYSA-N
    • 1-(2-fluoro-5-nitrophenyl)pyrrole
    • A915638
    • MDL： MFCD02180646
    • Inchi： 1S/C10H7FN2O2/c11-9-4-3-8(13(14)15)7-10(9)12-5-1-2-6-12/h1-7H
    • InChI Key： QOIPFOMYLGXYDR-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=C1N1C=CC=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.04915563g/mol
  • Monoisotopic Mass: 206.04915563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 50.8Ų

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1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:96623-75-5)1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-
Order Number:A915638
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:56
Price ($):239.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:96623-75-5)1H-Pyrrole,1-(2-fluoro-5-nitrophenyl)-
A915638
Purity:99%
Quantity:1g
Price ($):239.0
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